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  4. 2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl
2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl 2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl
Brand Name: Vulcanchem
CAS No.: 124027-08-3
VCID: VC0053502
InChI: InChI=1S/C16H22ClN3O.C14H16ClN3O2/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13;1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-7,11-12,21H,8-10H2,1-3H3;4-9,13H,1-3H3
SMILES: CC(C)(C)C(=O)C(N1C=NC=N1)OC2=CC=C(C=C2)Cl.CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O
Molecular Formula: C30H38Cl2N6O3
Molecular Weight: 601.6 g/mol

2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl

CAS No.: 124027-08-3

Main Products

VCID: VC0053502

Molecular Formula: C30H38Cl2N6O3

Molecular Weight: 601.6 g/mol

2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl - 124027-08-3

CAS No. 124027-08-3
Product Name 2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chl
Molecular Formula C30H38Cl2N6O3
Molecular Weight 601.6 g/mol
IUPAC Name 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one;1-(4-chlorophenyl)-4,4-dimethyl-3-(1,2,4-triazol-1-ylmethyl)pentan-3-ol
Standard InChI InChI=1S/C16H22ClN3O.C14H16ClN3O2/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13;1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-7,11-12,21H,8-10H2,1-3H3;4-9,13H,1-3H3
Standard InChIKey PJGMGVOZCWJQMY-UHFFFAOYSA-N
SMILES CC(C)(C)C(=O)C(N1C=NC=N1)OC2=CC=C(C=C2)Cl.CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O
Canonical SMILES CC(C)(C)C(=O)C(N1C=NC=N1)OC2=CC=C(C=C2)Cl.CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O
Synonyms 2-Butanone, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl) -, mixt. with alpha-(2-(4-chlorophenyl)ethyl)-alpha-(1,1-dimethylethyl )-1H-1,2,4-triazole-1-ethanol
PubChem Compound 153904
Last Modified Nov 11 2021
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